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Compound of Interest

Compound Name: 3-Bromohexan-2-one

Cat. No.: B1654935

Essential Safety and Handling Guide for 3-
Bromohexan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Bromohexan-2-one (CAS No: 29584-99-4). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromohexan-2-one is classified as harmful if swallowed.[1][2][3] Due to its chemical nature
as a bromo-ketone, it should be handled with caution, assuming it may also be a skin and eye
irritant. The following personal protective equipment is mandatory when handling this
substance:

o Eye Protection: Chemical safety goggles and a full-face shield are necessary when there is a
potential for splashing or aerosol generation.

e Hand Protection: Wear chemically resistant gloves, such as neoprene or nitrile rubber.
Always inspect gloves for integrity before use and dispose of contaminated gloves according
to laboratory protocols.
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o Body Protection: A lab coat or chemical-resistant apron must be worn. For tasks with a
higher risk of exposure, chemical-resistant coveralls are recommended.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If vapors or mists are likely to be generated, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.

Quantitative Data Summary

While specific quantitative data for 3-Bromohexan-2-one is limited, the following table
summarizes available information and data for the closely related compound, 3-bromohexane,
for reference.

Property Value Source

3-Bromohexan-2-one

Molecular Formula C6H11BrO [1114]
Molecular Weight 179.05 g/mol [1][4]
GHS Classification Acute Toxicity 4 (Oral) [11[3]

3-Bromohexane (for reference)

Boiling Point 144-146 °C [516]1[7]
Flash Point 46 °C 516171
Vapor Pressure 6.54 mmHg at 25°C [5]

Note: Occupational Exposure Limits (OELS) for 3-Bromohexan-2-one have not been
established. General safe work practices for handling bromo-ketones should be strictly followed
to minimize any potential exposure.

Operational and Handling Plan
Engineering Controls

 All work with 3-Bromohexan-2-one should be conducted in a properly functioning chemical
fume hood.
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e Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.

Safe Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

o Dispensing: Use spark-proof tools and equipment. Ground and bond containers when
transferring the substance to prevent static discharge.

o General Use: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or mists.
Prevent the formation of aerosols.

o Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in the work area.

Storage

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.
o Keep the container tightly closed.
» Store away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan
Spill Response

In the event of a spill, follow the procedures outlined in the workflow diagram below.
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Chemical Spill Response Workflow for 3-Bromohexan-2-one

Immediate Actions

Alert others in the area

A

Evacuate the immediate spill area

Y

Remove all ignition sources

Small Spill
(Can be safely handled by lab personnel)

(Requires emergency response)

Small Spill‘;Ieanup

Don appropriate PPE

Contain the spill with absorbent material

Absorb the spill

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous

Large Spill Response

Contact Emergency Personnel / EH&S

Isolate the area and prevent entry

Click to download full resolution via product page

Chemical Spill Response Workflow
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First Aid Measures

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

« If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.

« If Inhaled: Move the person to fresh air and keep them at rest in a position comfortable for
breathing. Seek medical attention if you feel unwell.

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.

e Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and flash
back. Containers may explode when heated.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Plan

» All waste materials, including contaminated absorbents and personal protective equipment,
must be disposed of as hazardous waste.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EH&S) department for specific
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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